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Compound of Interest

Compound Name: 6-Bromo-2-methylnicotinonitrile

Cat. No.: B1517302 Get Quote

Abstract
This technical guide provides an in-depth analysis of 6-Bromo-2-methylnicotinonitrile, a key

heterocyclic intermediate for research and development. The document delineates its

fundamental chemical and physical properties, offers insights into its synthetic pathways, and

explores its reactivity and potential applications, particularly in the realms of medicinal

chemistry and materials science. By grounding technical data with mechanistic rationale, this

guide serves as a critical resource for researchers, chemists, and drug development

professionals seeking to leverage this compound in advanced synthetic applications.

Compound Identification and Core Properties
6-Bromo-2-methylnicotinonitrile, identified by CAS Number 1003711-39-4, is a substituted

pyridine derivative featuring three key functional groups: a bromine atom, a methyl group, and

a nitrile moiety.[1][2] This strategic arrangement of functionalities makes it a highly valuable and

versatile building block in organic synthesis. The bromine atom at the 6-position serves as an

excellent handle for a wide array of cross-coupling reactions, while the nitrile and methyl

groups offer further sites for chemical modification.

The fundamental properties of 6-Bromo-2-methylnicotinonitrile are summarized in the table

below.
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Property Value Source(s)

CAS Number 1003711-39-4 [1][2]

Molecular Formula C₇H₅BrN₂ [1][2][3]

Molecular Weight 197.03 g/mol [1][2][3]

IUPAC Name
6-Bromo-2-methylpyridine-3-

carbonitrile
N/A

SMILES N#CC1=C(C)N=C(Br)C=C1 [1]

Typical Purity ≥95% [1]

Recommended Storage
Inert atmosphere, 2-8°C; Dry,

sealed place
[2][3]

Proposed Synthesis and Mechanistic Rationale
While multiple synthetic routes may exist, a common and logical approach for the preparation

of 6-Bromo-2-methylnicotinonitrile involves the direct electrophilic bromination of 2-

methylnicotinonitrile. This pathway is advantageous due to the commercial availability of the

starting material and the well-established nature of pyridine ring halogenation.

Electrophilic Bromination Pathway
The pyridine ring is generally less reactive towards electrophilic substitution than benzene due

to the electron-withdrawing nature of the nitrogen atom. However, the presence of the

activating methyl group can facilitate the reaction. The bromination is typically performed using

an electrophilic bromine source like N-Bromosuccinimide (NBS), which is often preferred over

liquid bromine for its superior handling characteristics and milder reaction conditions, thereby

minimizing the formation of undesired byproducts.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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